Cas no 917761-33-2 ((2-Chloro-4-fluorophenyl)(methyl)sulfane)

• Product Name: (2-Chloro-4-fluorophenyl)(methyl)sulfane
• CAS No: 917761-33-2
• MF: C₇H₆ClFS
• MW: 176.638943195343
• CID: 784860
• PubChem ID: 66755728
• Update Time: 2024-03-01

(2-Chloro-4-fluorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-4-fluoro-1-(methylthio)-
• 2-chloro-4-fluoro-1-methylsulfanylbenzene
• (2-chloro-4-fluorophenyl)(methyl)sulfane
• UPBIZDKASLVLAQ-UHFFFAOYSA-N
• 2-Chloro-4-fluoro-1-(methylsulfanyl)benzene
• (2-Chloro-4-fluorophenyl)(methyl)sulfane

• Inchi： 1S/C7H6ClFS/c1-10-7-3-2-5(9)4-6(7)8/h2-4H,1H3
• InChI Key： UPBIZDKASLVLAQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1SC)F

Computed Properties

• Exact Mass: 175.9862772g/mol
• Monoisotopic Mass: 175.9862772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers